Cas no 22319-24-0 (2-Hepten-4-one,2-methyl-)

2-Hepten-4-one,2-methyl- structure
2-Hepten-4-one,2-methyl- structure
Product name:2-Hepten-4-one,2-methyl-
CAS No:22319-24-0
MF:C8H14O
MW:126.196162700653
CID:256547
PubChem ID:31138

2-Hepten-4-one,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Hepten-4-one,2-methyl-
    • 2-methylhept-2-en-4-one
    • 2-Hepten-4-one, 2-Me
    • 2-Methyl-2-hepten-4-one
    • AKOS017730460
    • DTXSID30176863
    • 22319-24-0
    • 2-methyl-hept-2-en-4-one
    • 2-Hepten-4-one, 2-methyl-
    • SCHEMBL4391467
    • Inchi: InChI=1S/C8H14O/c1-4-5-8(9)6-7(2)3/h6H,4-5H2,1-3H3
    • InChI Key: FKMGZMDLSNOJPQ-UHFFFAOYSA-N
    • SMILES: C/C(=C/C(=O)CCC)/C

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.2

Experimental Properties

  • Density: 0.835
  • Boiling Point: 179.3°C at 760 mmHg
  • Flash Point: 59.9°C
  • Refractive Index: 1.43
  • PSA: 17.07

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